Cas no 2097893-58-6 (N-(3,4-dimethoxyphenyl)methylbut-2-ynamide)

• Product Name: N-(3,4-dimethoxyphenyl)methylbut-2-ynamide
• CAS No: 2097893-58-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6402189
• PubChem ID: 126855000
• Update Time: 2025-06-09

N-(3,4-dimethoxyphenyl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methylbut-2-ynamide
• F6537-3101
• N-[(3,4-dimethoxyphenyl)methyl]but-2-ynamide
• 2097893-58-6
• AKOS032466431

• Inchi： 1S/C13H15NO3/c1-4-5-13(15)14-9-10-6-7-11(16-2)12(8-10)17-3/h6-8H,9H2,1-3H3,(H,14,15)
• InChI Key： IBDZRUBRTCSYJU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNC(C#CC)=O)OC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(3,4-dimethoxyphenyl)methylbut-2-ynamide

N-(3,4-dimethoxyphenyl)methylbut-2-ynamide (CAS No. 2097893-58-6): A Comprehensive Overview

N-(3,4-dimethoxyphenyl)methylbut-2-ynamide (CAS No. 2097893-58-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of N-(3,4-dimethoxyphenyl)methylbut-2-ynamide features a butynamide backbone with a substituted phenyl ring containing two methoxy groups. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings.

One of the key areas of research involving N-(3,4-dimethoxyphenyl)methylbut-2-ynamide is its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have shown that N-(3,4-dimethoxyphenyl)methylbut-2-ynamide exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in vivo.

Beyond its anti-inflammatory properties, N-(3,4-dimethoxyphenyl)methylbut-2-ynamide has also shown promise in neuroprotective applications. Neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD), are characterized by the progressive loss of neuronal function and structure. Research has indicated that N-(3,4-dimethoxyphenyl)methylbut-2-ynamide can protect neurons from oxidative stress and apoptosis, which are critical factors in the pathogenesis of these diseases. In animal models of AD and PD, treatment with this compound has been associated with improved cognitive function and reduced neurodegeneration.

The pharmacokinetic profile of N-(3,4-dimethoxyphenyl)methylbut-2-ynamide is another important aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have demonstrated that N-(3,4-dimethoxyphenyl)methylbut-2-ynamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it a suitable candidate for further development as an orally administered drug.

In addition to its therapeutic applications, N-(3,4-dimethoxyphenyl)methylbut-2-ynamide has also been explored for its potential use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with various imaging agents, such as radioisotopes or fluorescent dyes. This property makes it a valuable tool for non-invasive monitoring of disease progression and treatment efficacy in clinical settings.

The safety profile of N-(3,4-dimethoxyphenyl)methylbut-2-ynamide is another critical factor that has been thoroughly evaluated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, N-(3,4-dimethoxyphenyl)methylbut-2-ynamide (CAS No. 2097893-58-6) represents a promising candidate for the development of new therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and other medical conditions. Its unique chemical structure, favorable pharmacokinetic properties, and broad-spectrum biological activities make it an attractive molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, the future prospects for this compound in the pharmaceutical industry appear highly promising.